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Compound of Interest

Compound Name: CY3-YNE

Cat. No.: B15556408

Introduction

CY3-YNE, also known as Sulfo-Cyanine3-alkyne, is a bright, orange-fluorescent dye that is a
critical tool for researchers in molecular biology, chemical biology, and drug development.[1][2]
[3] As a member of the versatile cyanine dye family, CY3 is valued for its brightness and
photostability.[4][5][6] The "-YNE" functional group, an alkyne, designates this molecule as a
reagent for "click chemistry," a class of bioorthogonal reactions.[1][7] Specifically, CY3-YNE is
designed for the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) reaction, enabling the
precise and stable labeling of biomolecules such as proteins, nucleic acids, and peptides that
have been modified to contain an azide group.[1][8][9] This guide provides an in-depth
overview of CY3-YNE's properties, experimental protocols, and applications.

Core Properties of CY3-YNE

The utility of CY3-YNE is defined by its photophysical and chemical characteristics. The
sulfonated "Sulfo-Cy3" form offers improved water solubility, making it highly compatible with
agueous systems used in biological research.[10] Key quantitative properties are summarized

below.
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Property Value

Excitation Maximum (Aex) 550 - 554 nm[3][7][11][12]
Emission Maximum (Aem) 566 - 570 nm[3][7][10][13]
Molar Extinction Coefficient (g) 150,000 cm~itM~1[14]
Fluorescence Quantum Yield (®) 0.31[15]

Molecular Weight 668.84 g/mol [7]

Solubility Water, DMSO, DMF[7][14]

Powder: -20°C for up to 3 years. In solvent:
Storage Conditions -80°C for 6-12 months or -20°C for 1 month
(protect from light).[1][7][16]

Mechanism of Action: Bioorthogonal Labeling via
Click Chemistry

CY3-YNE is employed in bioorthogonal chemistry, a set of reactions that can occur in living
systems without interfering with native biochemical processes.[17][18][19] Its primary
mechanism is the Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a highly efficient
and specific click reaction.[20] In this reaction, the alkyne group of CY3-YNE forms a stable,
covalent triazole ring with an azide group on a target biomolecule.[8] This process requires a
copper(l) catalyst, which is typically generated in situ from a copper(ll) salt (e.g., CuSOa4) and a
reducing agent (e.g., sodium ascorbate).[20]
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The Cu(l)-catalyzed reaction between CY3-YNE and an azide-modified molecule.

Experimental Protocols

Successful labeling with CY3-YNE requires careful preparation of the biomolecule, proper
execution of the click reaction, and purification of the final conjugate.

General Workflow for Biomolecule Labeling

The overall process follows a straightforward, multi-step workflow applicable to various types of
biomolecules. The critical first step, modification of the target molecule with an azide, is
achieved through methods like metabolic labeling or the use of azide-containing chemical
crosslinkers.
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A generalized workflow for labeling biomolecules using CY3-YNE via click chemistry.

Detailed Protocol: Labeling of Proteins

This protocol provides a representative method for conjugating CY3-YNE to an azide-modified

protein.
1. Preparation of Azide-Modified Protein:

¢ The target protein must first be functionalized with an azide group. This can be accomplished
through various methods, such as the in vivo incorporation of an azido-amino acid (e.g.,
azidohomoalanine) or chemical modification of native amino acids.
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The purified, azide-containing protein should be in an amine-free buffer, such as PBS
(phosphate-buffered saline), at a pH of 7.2-7.4.[11]

For optimal labeling efficiency, the protein concentration should be between 2-10 mg/mL.[11]
[21]

. Reagent Preparation:

Protein Solution: Prepare the azide-modified protein at a concentration of 2-10 mg/mL in
PBS.

CY3-YNE Stock Solution: Dissolve CY3-YNE powder in anhydrous DMSO to create a 10
mM stock solution.[7] Store any unused portion at -20°C or -80°C, protected from light.[1]

Catalyst Solutions:
o Copper Sulfate (CuSOa): Prepare a 50 mM stock solution in ultrapure water.

o Reducing Agent (e.g., Sodium Ascorbate): Prepare a 500 mM stock solution in ultrapure
water. This solution should be made fresh immediately before use.

o Copper Ligand (e.g., TBTA): Prepare a 50 mM stock solution in DMSO. The ligand
stabilizes the Cu(l) oxidation state and improves reaction efficiency.

. Labeling Reaction:

In a microcentrifuge tube, combine the reagents in the following order. The example below is
for a 100 pL reaction volume with a 10:1 molar ratio of dye to protein.

o Azide-modified protein solution.

(¢]

CY3-YNE stock solution (add to achieve a 5-20 molar excess over the protein).

[¢]

Copper ligand solution (add to a final concentration of 1 mM).

[¢]

Copper sulfate solution (add to a final concentration of 1 mM).

[e]

Sodium ascorbate solution (add to a final concentration of 5 mM to initiate the reaction).
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» Mix the components gently by pipetting. Avoid vigorous vortexing to prevent protein
denaturation.[11]

 Incubate the reaction for 1-2 hours at room temperature, protected from light.[21]
4. Purification of Labeled Protein:

e |tis crucial to remove unreacted CY3-YNE and the copper catalyst from the labeled protein

conjugate.

e Size-Exclusion Chromatography: Use a desalting column, such as a Sephadex G-25 spin
column, to separate the larger labeled protein from the smaller, unreacted components.[11]
[21] This is the most common and effective method.

» Dialysis: Alternatively, dialyze the reaction mixture against PBS to remove small molecules.
[21]

e The purified, labeled protein is now ready for downstream applications. Store at 4°C for
short-term use or at -20°C/-80°C in aliquots for long-term storage.

Applications in Research and Drug Development
The ability to specifically tag biomolecules makes CY3-YNE a valuable reagent for numerous

applications.

o Fluorescence Microscopy: Visualize the localization, trafficking, and dynamics of labeled
proteins or nucleic acids within fixed or living cells.[4][22]

» Flow Cytometry: Identify and sort cell populations based on the presence of a labeled cell-
surface or intracellular marker.[3][23]

o Genomics and Proteomics: Detect labeled DNA, RNA, or proteins on microarrays, in gels, or
in blotting applications.[23][24]

Example Application: Workflow for Cellular Imaging

A common use case involves metabolically labeling a specific class of biomolecules (e.g.,
glycoproteins) in living cells, followed by fluorescent tagging with CY3-YNE for visualization.
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Metabolic labeling and subsequent imaging of cellular components using CY3-YNE.

Conclusion

CY3-YNE (Sulfo-Cyanine3-alkyne) is a powerful fluorescent probe that combines the bright,
stable photophysics of the Cy3 dye with the precision of bioorthogonal click chemistry. Its
robust performance and versatility in labeling a wide array of biomolecules make it an
indispensable tool for researchers seeking to visualize and understand complex biological
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systems. From fundamental cell biology to advanced drug development, CY3-YNE provides a
reliable method for fluorescently tagging molecules of interest with high specificity and
efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. Cy3 Dye | Thermo Fisher Scientific - JP [thermofisher.com]

. lifetein.com [lifetein.com]

. Cy3: Structure, Color and Fluorescence in Scientific Research [baseclick.eu]

. vectorlabs.com [vectorlabs.com]

. Cyanine Dyes (Cy2, Cy3, and Cy5) - Jackson ImmunoResearch [jacksonimmuno.com]
. CY3-YNE | Sulfo-Cyanine3-alkyne | Dyes | TargetMol [targetmol.com]

. vectorlabs.com [vectorlabs.com]

°
© 0] ~ » &) EaN w N -

. Azide-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]
e 10. alfa-chemistry.com [alfa-chemistry.com]
e 11. medchemexpress.com [medchemexpress.com]

e 12. Structure and properties of CY3 - Technical Information - Chongging Yusi Medicine
Technology Co., Ltd. [en.yusiyy.com]

¢ 13. assaygenie.com [assaygenie.com]

e 14. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com|

e 15. lumiprobe.com [lumiprobe.com]
e 16. medchemexpress.com [medchemexpress.com]

» 17. Bioorthogonally activatable cyanine dye with torsion-induced disaggregation for in vivo
tumor imaging - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15556408?utm_src=pdf-body
https://www.benchchem.com/product/b15556408?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/CY3-YNE.html
https://www.thermofisher.com/jp/ja/home/life-science/cell-analysis/fluorophores/cy3-dye.html
https://lifetein.com/blog/cy3-fluorescent-labeling/
https://www.baseclick.eu/science/glossar/cy3/
https://vectorlabs.com/product-category/dyes-labeling-reagents-and-kits/fluorescent-dyes-and-quenchers/cy3-dyes/
https://www.jacksonimmuno.com/technical/products/conjugate-selection/cyanine
https://www.targetmol.com/compound/cy3-yne
https://vectorlabs.com/products/cy3-azide/
https://www.jenabioscience.com/click-chemistry/click-reagents-by-chemistry/azide-reagents/fluorescent-dyes
https://www.alfa-chemistry.com/resources/a-comprehensive-guide-to-cyanine-3-properties-binding-mechanisms-and-applications.html
https://www.medchemexpress.com/CY3.html
https://en.yusiyy.com/d/technicalinformation/2766.html
https://en.yusiyy.com/d/technicalinformation/2766.html
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/CCT-AZ119.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/CCT-AZ119.pdf
https://www.lumiprobe.com/p/cy3-alkyne
https://www.medchemexpress.com/cy3-n3-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9206667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9206667/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» 18. Heptamethine cyanines in bioorthogonal chemistry [html.rhhz.net]
e 19. scispace.com [scispace.com]

o 20. Mutually Orthogonal Bioorthogonal Reactions: Selective Chemistries for Labeling
Multiple Biomolecules Simultaneously - PMC [pmc.ncbi.nim.nih.gov]

e 21. Cy3 Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience
[[enabioscience.com]

o 22. Effective synthesis, development and application of a highly fluorescent cyanine dye for
antibody conjugation and microscopy imaging - Organic & Biomolecular Chemistry (RSC
Publishing) [pubs.rsc.org]

e 23. Cy3, Cyanine Fluorescent Dye Oligonucleotide Labeling [biosyn.com]
e 24. shop.bio-connect.nl [shop.bio-connect.nl]

 To cite this document: BenchChem. [A Technical Guide to CY3-YNE (Sulfo-Cyanine3-alkyne)
Fluorescent Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556408#cy3-yne-fluorescent-dye-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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